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Introduction

NGD94-1 is a potent and selective antagonist of the dopamine D4 receptor.[1] As a member of
the D2-like family of G protein-coupled receptors, the D4 receptor is primarily expressed in the
prefrontal cortex, hippocampus, and striatum. Its role in various neuropsychiatric disorders,
including schizophrenia and Attention-Deficit/Hyperactivity Disorder (ADHD), has made it a
significant target for drug development. NGD94-1's high affinity and selectivity for the D4
receptor make it a valuable tool for elucidating the physiological and pathological roles of this
receptor in vivo.

These application notes provide a comprehensive overview of the use of NGD94-1 in rodent
models, including its mechanism of action, and detailed protocols for preclinical evaluation.

Mechanism of Action

NGD94-1 functions as a competitive antagonist at the dopamine D4 receptor. In its natural
state, the binding of dopamine to the D4 receptor inhibits the enzyme adenylyl cyclase, leading
to a decrease in intracellular cyclic AMP (CAMP) levels. NGD94-1 blocks the binding of
dopamine to the D4 receptor, thereby preventing this downstream signaling cascade.[1] This
antagonistic action reverses the effects of dopamine at the D4 receptor, making NGD94-1 a
tool to investigate the consequences of D4 receptor blockade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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